4-chloro-N-(5,6,7,8-tetrahydro-1-naphthalenyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(5,6,7,8-tetrahydronaphthalen-1-yl)benzenesulfonamide
• InChI: InChI=1S/C16H16ClNO2S/c17-13-8-10-14(11-9-13)21(19,20)18-16-7-3-5-12-4-1-2-6-15(12)16/h3,5,7-11,18H,1-2,4,6H2
• InChI Key: ZALLDRRFUZHREO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H16ClNO2S
• Molecular Weight: 321.8 g/mol

Description

The compound is a sulfonamide derivative, which is a class of organic compounds widely used in medicine for their antibacterial and diuretic properties. The “4-chloro” part indicates the presence of a chlorine atom, and “N-(5,6,7,8-tetrahydro-1-naphthalenyl)” suggests a naphthalene structure, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings.

Molecular Structure Analysis

The molecular structure would likely consist of a benzenesulfonamide core, with a chlorine atom attached at the 4-position, and a tetrahydro-1-naphthalenyl group attached to the nitrogen atom of the sulfonamide.

Chemical Reactions Analysis

Sulfonamides, in general, can undergo various reactions, including hydrolysis, acylation, and displacement of the sulfonamide group. The naphthalene ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Sulfonamides are typically crystalline solids, and their solubility in water varies. The presence of the chlorine atom and the naphthalene ring could affect these properties.

Mechanism of Action

While the specific mechanism of action for this compound is not known, many sulfonamides act as inhibitors of the enzyme carbonic anhydrase, which is crucial in the conversion of carbon dioxide to bicarbonate and protons in the body.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on the specific properties of the compound. Sulfonamides can cause allergic reactions in some individuals, and their use is contraindicated in certain medical conditions.

Future Directions

The future directions for this compound would depend on its specific properties and potential applications. Sulfonamides have been extensively studied for their antibacterial properties, and new derivatives continue to be explored for improved efficacy and reduced side effects.